Cas no 124668-46-8 (3-Methylazetidin-3-ol hydrochloride)

• Product Name: 3-Methylazetidin-3-ol hydrochloride
• CAS No: 124668-46-8
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD11100994
• CID: 858537
• PubChem ID: 11542781
• Update Time: 2025-05-20

3-Methylazetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylazetidin-3-ol hydrochloride
• 3-Azetidinol, 3-methyl-, hydrochloride
• 3-Hydroxy-3-methylazetidine hydrochloride
• 3-Hydroxy-3-methylazetidine, HCl
• 3-METHYL-3-AZETIDINOL HCL
• ACMC-1C0P4
• AGN-PC-00B8M4
• CTK0C2539
• SureCN221036
• 3-Methyl-azetidin-3-ol hydrochloride
• 3-methyl-3-azetidinol hydrochloride
• MFCD11100994
• J-512629
• 124668-46-8
• 3-methylazetidine-3-ol hydrochloride
• SCHEMBL221036
• PB26628
• 3-Azetidinol, 3-methyl-, hydrochloride (1:1)
• 3-Methylazetidin-3-olHydrochloride
• DB-357095
• DTXSID80468265
• 3-Methylazetidin-3-ol HCl
• 3-methyl azetidin-3-ol HCl
• AKOS015949203
• 3-HYDROXY-3-METHYLAZETIDINE HCL
• CS-0007720
• GS-6379
• 3-methylazetidin-3-ol;hydrochloride
• EN300-113406
• WEAZZOCWAJWPRL-UHFFFAOYSA-N
• SY035860

• MDL： MFCD11100994
• Inchi： 1S/C4H9NO.ClH/c1-4(6)2-5-3-4;/h5-6H,2-3H2,1H3;1H
• InChI Key： WEAZZOCWAJWPRL-UHFFFAOYSA-N
• SMILES： Cl.OC1(C)CNC1

Computed Properties

• Exact Mass: 123.0452
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

3-Methylazetidin-3-ol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-Methylazetidin-3-ol hydrochloride

3-Methylazetidin-3-ol Hydrochloride: A Comprehensive Overview

3-Methylazetidin-3-ol hydrochloride (CAS No. 124668-46-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as methylazetidinol hydrochloride, belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups. The azetidine ring is a unique feature of this compound, contributing to its distinct chemical properties and biological activity.

The structure of 3-methylazetidin-3-ol hydrochloride consists of a saturated four-membered ring with one nitrogen atom and one hydroxyl group at the 3-position. The presence of the methyl group at the same position introduces steric effects that can influence the compound's reactivity and solubility. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have highlighted the potential of azetidinols as building blocks for drug discovery. For instance, researchers have explored the use of methylazetidinol hydrochloride in the synthesis of peptide mimetics and inhibitors of enzymes such as proteases. These applications underscore the importance of understanding the stereochemistry and reactivity of this compound.

In terms of synthesis, 3-methylazetidin-3-ol hydrochloride can be prepared through various routes, including ring-closing reactions and enzymatic transformations. One notable method involves the use of amino alcohols as precursors, followed by acid-catalyzed cyclization. This approach has been optimized to achieve high yields and excellent stereocontrol, which are critical for applications in medicinal chemistry.

The biological activity of methylazetidinol hydrochloride has been studied in several contexts. For example, it has been shown to exhibit moderate inhibitory activity against certain proteases, making it a candidate for further exploration in drug development. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use in coordination chemistry and materials science.

From an analytical perspective, 3-methylazetidin-3-ol hydrochloride can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stereochemistry, which are essential for quality control in pharmaceutical applications.

In conclusion, methylazetidinol hydrochloride (CAS No. 124668-46-8) is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique chemical properties and biological activity make it a valuable tool for researchers in various disciplines. As ongoing studies continue to uncover new uses for this compound, its role in advancing scientific knowledge is expected to grow significantly.